Cas no 5018-84-8 (9,10-Anthracenedione, 1-hydroxy-6,8-dimethoxy-3-methyl-)

• Product Name: 9,10-Anthracenedione, 1-hydroxy-6,8-dimethoxy-3-methyl-
• CAS No: 5018-84-8
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 365572
• PubChem ID: 361515
• Update Time: 2025-04-19

9,10-Anthracenedione, 1-hydroxy-6,8-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-hydroxy-6,8-dimethoxy-3-methyl-
• 1-hydroxy-6,8-dimethoxy-3-methylanthracene-9,10-dione
• DTXSID50326969
• UNII-1DI503336G
• Emodin 6,8-dimethyl ether
• Anthraquinone, 1-hydroxy-6,8-dimethoxy-3-methyl-
• 1-hydroxy-6,8-dimethoxy-3-methyl-anthracene-9,10-dione
• 8-Hydroxy-1,3-dimethoxy-6-methylanthraquinone
• NSC-624615
• Questin 6-methyl ether
• Q27252287
• CHEMBL451766
• NSC624615
• SCHEMBL16227337
• 1DI503336G
• 1-Hydroxy-3-methyl-6,8-dimethoxyanthraquinone
• Emodin, 1,3-dimethyl ether
• 1-Hydroxy-6,8-dimethoxy-3-methylanthra-9,10-quinone
• 5,7-dimethoxy-4-hydroxy-2-methyl-anthraquinone
• Emodin,3-dimethyl ether
• 5018-84-8
• 1-Hydroxy-6,8-dimethoxy-3-methylanthraquinone

• Inchi： 1S/C17H14O5/c1-8-4-10-14(12(18)5-8)17(20)15-11(16(10)19)6-9(21-2)7-13(15)22-3/h4-7,18H,1-3H3
• InChI Key： QJKZQZYKOMVBQO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C(C3C=C(C)C=C(C=3C(C=21)=O)O)=O)OC

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones